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Compound of Interest

Compound Name: GPRA40 agonist 5

Cat. No.: B15142821

GPR40 Signaling Pathway in Pancreatic B-Cells

The activation of GPR40 by an agonist initiates a cascade of intracellular events that augment
insulin secretion. GPR40 primarily couples to the Gag/11 protein subunit.[3] This coupling
activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG).[3][4]

IP3 binds to its receptors on the endoplasmic reticulum (ER), triggering the release of stored
calcium (Ca2+) into the cytoplasm.[3][4] The resulting increase in intracellular Ca2+
concentration is a key signal for the exocytosis of insulin-containing granules.[4]
Simultaneously, DAG activates protein kinase C (PKC), which can further potentiate insulin
secretion through various downstream mechanisms.[5] Some GPR40 agonists, particularly
those classified as ago-allosteric modulators (AgoPAMSs), may also engage Gas signaling,
leading to an increase in cyclic AMP (cCAMP) levels, further amplifying the insulin secretory
response.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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